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Compound of Interest

Compound Name: 3-Methylcholanthrene

Cat. No.: B014862

For Immediate Reference: Key Safety Information

Hazard Classification Description

Carcinogenicity Suspected human carcinogen.[1][2]

May be fatal if inhaled or ingested.[3][4] Causes

Acute Toxicity irritation to the skin, eyes, and respiratory tract.

[213]15]

May cause long-lasting harmful effects to
aquatic life.[3][6]

Environmental Hazard

Primary Routes of Entry Inhalation and ingestion.[3]

This document provides critical guidance for laboratory professionals on the safe handling and
disposal of 3-Methylcholanthrene (3-MC), a potent carcinogen. Adherence to these protocols
is mandatory to ensure personnel safety and environmental protection.

Personal Protective Equipment (PPE)

The selection of appropriate PPE is the first line of defense against exposure to 3-
Methylcholanthrene. A risk assessment should always be conducted to ensure the highest
level of protection.
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PPE Category

Minimum Requirement

Recommended for High-
Risk Operations

Respiratory Protection

NIOSH-approved N95 or P3
respirator for handling
powders.[3][6]

Full-face, air-purifying
respirator or a positive-
pressure, self-contained
breathing apparatus (SCBA).

[71(8]

Eye and Face Protection

Chemical safety goggles or
glasses meeting OSHA 29
CFR 1910.133 or European
Standard EN166.[5]

Face shield in addition to
safety goggles, especially

when splashes are possible.[1]

Hand Protection

Chemical-resistant nitrile
gloves.[3] For prolonged
contact, gloves with a
breakthrough time greater than
240 minutes (EN 374
protection class 5 or higher)

are recommended.[6]

Double gloving (inner and
outer chemical-resistant
gloves).[7][8]

Body Protection

Full-body protective clothing
such as a lab coat or
disposable gown.[3][6]

Chemical-resistant overalls,
coveralls, or a hooded two-

piece chemical splash suit.[6]

[7]

Foot Protection

Closed-toe shoes.

Chemical-resistant boots with

steel toe and shank.[7]

Operational Procedures

All work with 3-Methylcholanthrene must be performed within a designated controlled area.

Engineering Controls

o Ventilation: All handling of 3-Methylcholanthrene, especially weighing and preparing

solutions, must be conducted in a chemical fume hood or a Class | or Il biological safety

cabinet to minimize inhalation exposure.[1][3]
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Safety Equipment: An eyewash station and a safety shower must be readily accessible in the
immediate work area.[1][5]

Standard Handling Protocol

Preparation: Before beginning work, ensure all necessary PPE is available and has been
inspected for integrity. Post warning signs on the door of the laboratory where 3-
Methylcholanthrene is being used.[3]

Weighing: To prevent the generation of airborne dust, handle the solid chemical with care.

Personal Hygiene: Do not eat, drink, or smoke in areas where 3-Methylcholanthrene is
handled.[1] After handling, wash hands and any potentially exposed skin thoroughly with
soap and water.[1][5]

Clothing: Remove any contaminated clothing immediately and wash it before reuse.[4][5]

Emergency and Disposal Plans
Spill Response Protocol

In the event of a spill, follow these procedures to mitigate exposure and contamination.

Minor Spill (Solid)

Alert Personnel: Notify others in the immediate area.
Isolate: Restrict access to the spill area.

PPE: Wear appropriate PPE, including a respirator, gloves, protective clothing, and eye
protection.[6]

Containment: Gently cover the spill with absorbent paper dampened with toluene or water to
avoid raising dust.[6][9]

Cleanup: Carefully sweep or vacuum the dampened material. If using a vacuum, it must be
equipped with a HEPA filter.[6] Place the collected material and any contaminated cleaning
supplies into a sealed, labeled container for hazardous waste disposal.[6]
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Decontamination: Clean the spill area with toluene, followed by a soap and water solution.[9]

Major Spill

Evacuate: Immediately evacuate the area.

Alert: Notify your institution's emergency response team and/or local emergency services.

Secure Area: Prevent entry into the contaminated area.

Follow Professional Guidance: Allow only trained and properly equipped personnel to handle
the cleanup.

Decontamination Procedures

Personnel: If skin contact occurs, immediately flush the affected area with copious amounts
of water for at least 15 minutes and remove contaminated clothing.[1][5] Seek medical
attention. For eye contact, flush with water for at least 15 minutes, lifting the upper and lower
eyelids, and seek immediate medical aid.[5]

Equipment: Wash all contaminated equipment thoroughly with a detergent such as
Liquinox® and hot water, followed by appropriate solvent and water rinses.[10]

Waste Disposal Plan

All 3-Methylcholanthrene waste, including contaminated PPE, spill cleanup materials, and

animal carcasses, is classified as hazardous waste under EPA waste number U157.[6][11][12]

Collection: Collect all waste in clearly labeled, sealed, and puncture-resistant containers.

Storage: Store waste in a designated, secure area away from incompatible materials like
oxidizing agents.[1]

Disposal: Arrange for disposal through a licensed hazardous waste disposal company in
accordance with all local, state, and federal regulations.[6][11] Incineration is the preferred
method of disposal.[3]

Exposure Limits and Quantitative Data
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No specific occupational exposure limits have been established by OSHA or NIOSH for 3-
Methylcholanthrene.[1][5] As a potential carcinogen, all contact should be reduced to the
lowest possible level.[1]

Guideline Value Issuing Organization

Protective Action Criteria

0.2 mg/m3 DOE
(PAC-1)
Protective Action Criteria

2.3 mg/m3 DOE
(PAC-2)
Protective Action Criteria

29 mg/m3 DOE
(PAC-3)
CERCLA Reportable Quantity

10 Ibs EPA

(RQ)

Source:[9][13]

Workflow for Spill Response

Click to download full resolution via product page

Caption: Workflow for responding to a 3-Methylcholanthrene spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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